Cas no 362519-49-1 ((±)-Ibipinabant)

• Product Name: (±)-Ibipinabant
• CAS No: 362519-49-1
• MF: C₂₃H₂₀Cl₂N₄O₂S
• MW: 487.401501655579
• MDL: MFCD28133367
• CID: 297121
• Update Time: 2025-11-01

(±)-Ibipinabant Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboximidamide,3-(4-chlorophenyl)-N-[(4-chlorophenyl)sulfonyl]-4,5-dihydro-N'-methyl-4-phenyl-
• (±)-SLV 319
• 1H-Pyrazole-1-carboximidamide,3-(4-chlorophenyl)-N-[(4-chlorophenyl)sulfonyl]-4,5-dihydro-N'-m...
• SLV-319
• (±)-BMS646256
• (±)-Ibipinabant
• (S)-SLV 319
• 3-(4-chlorophenyl)-N'-[(4-chlorophenyl)sulfonyl]-N-methyl-4-phenyl-4,5-dihydro-1H-pyrazole-1-carboxamidine
• 3-(4-chlorophenyl)-N-methyl-4-phenyl-N'-(4-chlorophenylsulfonyl)-4,5-dihydro-1H-pyrazole-1-carboxamidine
• AGN-PC-0
• CTK8E8422
• Ibipinabant
• N-methyl-N'-((4-chlorophenyl)sulfonyl)-3-(4-chlorophenyl)-4,5-dihydro-4-phenyl-1H-pyrazole-1-carboxamidine
• SureCN1315229
• SureCN1951000
• SureCN1951003
• SureCN3679986

• MDL： MFCD28133367
• Inchi： 1S/C23H20Cl2N4O2S/c1-26-23(28-32(30,31)20-13-11-19(25)12-14-20)29-15-21(16-5-3-2-4-6-16)22(27-29)17-7-9-18(24)10-8-17/h2-14,21H,15H2,1H3,(H,26,28)
• InChI Key： AXJQVVLKUYCICH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C2C=CC=CC=2)CN(/C(=N\C)/NS(C2C=CC(=CC=2)Cl)(=O)=O)N=1

Computed Properties

• Exact Mass: 486.0687
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.3

Experimental Properties

• PSA: 74.13

(±)-Ibipinabant Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on (±)-Ibipinabant

Compound Introduction: (±)-Ibipinabant (CAS No. 362519-49-1)

(±)-Ibipinabant (CAS No. 362519-49-1) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. As a derivative of the broader class of small-molecule inhibitors, (±)-Ibipinabant exhibits unique biochemical properties that make it a promising candidate for therapeutic applications, particularly in the modulation of neurotransmitter systems. This introduction delves into the compound's chemical structure, pharmacological mechanisms, and the latest research findings that underscore its potential in addressing neurological and psychiatric disorders.

The molecular structure of (±)-Ibipinabant is characterized by its precise stereochemistry, which is critical for its interaction with biological targets. The compound belongs to the benzodiazepine receptor inverse agonist category, though it diverges from classical benzodiazepines in its pharmacological profile. This structural distinction allows (±)-Ibipinabant to selectively modulate certain neurotransmitter receptors without eliciting the sedative and anxiolytic effects commonly associated with traditional benzodiazepines. Such selectivity is a key factor in its potential as a therapeutic agent, as it may reduce side effect profiles and improve patient compliance.

Recent advancements in neuropharmacology have highlighted the importance of targeting specific receptor subtypes to modulate neuronal activity. (±)-Ibipinabant has been extensively studied for its interaction with the GABA-A receptor, particularly its ability to act as an inverse agonist at certain subtypes. Inverse agonists bind to receptors and stabilize them in their inactive state, which can lead to reduced neuronal excitability. This mechanism has been explored in the context of anxiety disorders, epilepsy, and other conditions where excessive neuronal activity plays a role. Preliminary studies suggest that (±)-Ibipinabant may offer a novel approach to treating these conditions by selectively dampening overactive neural circuits.

The synthesis and characterization of (±)-Ibipinabant have been subjects of considerable interest in synthetic chemistry circles. The compound's stereochemistry presents unique challenges in synthesis, requiring precise control over reaction conditions to ensure high enantiomeric purity. Researchers have employed advanced techniques such as chiral resolution and asymmetric synthesis to produce enantiomerically pure forms of (±)-Ibipinabant, which are essential for evaluating its pharmacological efficacy and safety profile. These synthetic methodologies not only highlight the compound's complexity but also showcase the ingenuity of modern chemical synthesis in producing complex molecules with high precision.

One of the most compelling aspects of (±)-Ibipinabant is its potential therapeutic applications, which have been explored through both preclinical and clinical studies. Preclinical research has demonstrated that (±)-Ibipinabant can modulate neuronal activity in animal models of anxiety and epilepsy, suggesting its utility as a therapeutic agent. These findings have paved the way for clinical trials aimed at evaluating its efficacy and safety in human populations. Early-phase trials have shown promising results, particularly in patients with treatment-resistant anxiety disorders, where (±)-Ibipinabant has exhibited significant anxiolytic effects without the sedative side effects associated with conventional treatments.

The pharmacokinetic profile of (±)-Ibipinabant is another critical aspect that has been thoroughly investigated. Studies have revealed that the compound exhibits moderate oral bioavailability and a favorable half-life, which would allow for once or twice daily dosing regimens if approved for clinical use. Additionally, preliminary data suggest that (±)-Ibipinabant undergoes extensive metabolism via cytochrome P450 enzymes, which could influence its interactions with other drugs metabolized by these pathways. Understanding these pharmacokinetic parameters is essential for optimizing dosing strategies and minimizing potential drug-drug interactions.

The future direction of research on (±)-Ibipinabant is likely to focus on expanding its therapeutic applications beyond anxiety disorders. Investigations are underway to explore its potential role in treating other neurological conditions such as chronic pain syndromes and cognitive impairments associated with neurodegenerative diseases. The compound's ability to modulate GABAergic neurotransmission makes it an attractive candidate for these conditions, as GABAergic dysfunction is implicated in many neurological disorders. Furthermore, researchers are also exploring novel formulations and delivery systems to enhance the bioavailability and targeted action of (±)-Ibipinabant, which could further expand its therapeutic potential.

In conclusion, (±)-Ibipinabant (CAS No. 362519-49-1) represents a significant advancement in the field of neuropharmacology due to its unique pharmacological properties and promising therapeutic applications. Its selective modulation of neurotransmitter systems without eliciting traditional benzodiazepine-like side effects positions it as a compelling candidate for treating neurological and psychiatric disorders. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, (±)-Ibipinabant is poised to make substantial contributions to patient care in the coming years.